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17-hydroxycholest-4-en-3-one 17-hydroxycholest-4-en-3-one
Brand Name: Vulcanchem
CAS No.: 157636-45-8
VCID: VC0114181
InChI: InChI=1S/C27H44O2/c1-18(2)7-6-8-19(3)27(29)16-13-24-22-10-9-20-17-21(28)11-14-25(20,4)23(22)12-15-26(24,27)5/h17-19,22-24,29H,6-16H2,1-5H3/t19-,22-,23+,24+,25+,26+,27+/m1/s1
SMILES: CC(C)CCCC(C)C1(CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C)O
Molecular Formula: C27H44O2
Molecular Weight: 400.6 g/mol

17-hydroxycholest-4-en-3-one

CAS No.: 157636-45-8

Main Products

VCID: VC0114181

Molecular Formula: C27H44O2

Molecular Weight: 400.6 g/mol

17-hydroxycholest-4-en-3-one - 157636-45-8

CAS No. 157636-45-8
Product Name 17-hydroxycholest-4-en-3-one
Molecular Formula C27H44O2
Molecular Weight 400.6 g/mol
IUPAC Name (8R,9S,10R,13S,14S,17S)-17-hydroxy-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one
Standard InChI InChI=1S/C27H44O2/c1-18(2)7-6-8-19(3)27(29)16-13-24-22-10-9-20-17-21(28)11-14-25(20,4)23(22)12-15-26(24,27)5/h17-19,22-24,29H,6-16H2,1-5H3/t19-,22-,23+,24+,25+,26+,27+/m1/s1
Standard InChIKey JPZQAAAKHXFVKO-AHXUHXIQSA-N
Isomeric SMILES C[C@H](CCCC(C)C)[C@]1(CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=CC(=O)CC[C@]34C)C)O
SMILES CC(C)CCCC(C)C1(CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C)O
Canonical SMILES CC(C)CCCC(C)C1(CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C)O
Synonyms 17-hydroxycholest-4-en-3-one
PubChem Compound 190885
Last Modified Nov 11 2021
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